2-Chloro-N-[1H-1,2,4-triazol-5-yl-[3-(trifluoromethyl)phenyl]methyl]propanamide

• IUPAC Name: 2-chloro-N-[1H-1,2,4-triazol-5-yl-[3-(trifluoromethyl)phenyl]methyl]propanamide
• InChI: InChI=1S/C13H12ClF3N4O/c1-7(14)12(22)20-10(11-18-6-19-21-11)8-3-2-4-9(5-8)13(15,16)17/h2-7,10H,1H3,(H,20,22)(H,18,19,21)
• InChI Key: IFFUXVORZXMZHS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC(C1=CC(=CC=C1)C(F)(F)F)C2=NC=NN2)Cl
• Molecular Formula: C13H12ClF3N4O
• Molecular Weight: 332.71 g/mol

Description

“2-Chloro-N-[1H-1,2,4-triazol-5-yl-[3-(trifluoromethyl)phenyl]methyl]propanamide” is a compound that contains a 1,2,4-triazole scaffold. 1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in several studies. These methods provide access to a wide range of 1,2,4-triazole via multistep synthetic routes. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives, including “2-Chloro-N-[1H-1,2,4-triazol-5-yl-[3-(trifluoromethyl)phenyl]methyl]propanamide”, is characterized by unique structure and properties. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors.

Chemical Reactions Analysis

1,2,4-Triazoles have been introduced as an antimicrobial agent and various medicines due to having N–C–S linkage in the skeleton. They have widespread potential pharmaceutical activity including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives vary. Some compounds synthesized are thermally stable with decomposition onset temperatures ranging from 147–228 °C, exhibit acceptable densities (1.77–1.80 g cm −3), and optimal oxygen balance.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives is often related to their ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.